Cas no 107007-95-4 (1-Desmethyl Granisetron (Granisetron Impurity B))

1-Desmethyl Granisetron (Granisetron Impurity B) Properties

Names and Identifiers

• Granisetron Related Compound B
• 1-Desmethyl Granisetron (Granisetron Impurity B)
• GRANISETRON IMPURITY B
• 1H-Indazole-3-carboxamide,N-[(3-endo)-9-methyl-9-azabicyclo[3.3.1]non-3-yl]-
• N-(9-methyl-9-azabicyclo[3.3.1]nonan-3-yl)-1H-indazole-3-carboxamide
• M-1285
• N-[(1R,3r,5S)-9-Methyl-9-azabicyclo[3.3.1]non-3-yl]-1H-indazole-3-carboxaMide
• Granisetron EP impurity B
• endo-N-(9-Methyl-9-azabicyclo[3.3.1]non-3-yl)-1H-indazole-3-carboxamide
• N-[(3-endo)-9-Methyl-9-azabicyclo[3.3.1]non-3-yl]-1H-indazole-3-carboxamide
• Granisetron Related Compound B (15 mg) (N-[(1R,3r,5S)-9-methyl-9-azabicyclo[3.3.1]non-3-yl]-1H-indazole-3-carboxamide)
• DB-277166
• J-001687
• CHEMBL943
• GHVQAOGYNZNTIA-UHFFFAOYSA-N
• SCHEMBL2086948
• PD160609
• SCHEMBL12441936
• Granisetron Impurity B
• MFCD00872014
• AKOS030255452
• N-(9-METHYL-9-AZABICYCLO[3.3.1]NON-3-YL)-2H-INDAZOLE-3-CARBOXAMIDE
• DTXSID60564037
• N-{9-METHYL-9-AZABICYCLO[3.3.1]NONAN-3-YL}-1H-INDAZOLE-3-CARBOXAMIDE
• Endo-N-(9-methyl-9-azabicyclo[3.3.1]non-3-yl)-1H-indazole-3-carboxamide
• 107007-95-4
• +Expand

• MDL： MFCD00872014
• InChIKey： GHVQAOGYNZNTIA-UHFFFAOYSA-N
• Inchi： 1S/C17H22N4O/c1-21-12-5-4-6-13(21)10-11(9-12)18-17(22)16-14-7-2-3-8-15(14)19-20-16/h2-3,7-8,11-13H,4-6,9-10H2,1H3,(H,18,22)(H,19,20)
• SMILES： O=C(C1C2=C([H])C([H])=C([H])C([H])=C2N([H])N=1)N([H])C1([H])C([H])([H])C2([H])C([H])([H])C([H])([H])C([H])([H])C([H])(C1([H])[H])N2C([H])([H])[H]

Computed Properties

• Exact Mass: 298.17900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 298.179361g/mol
• Heavy Atom Count: 22
• Complexity: 415
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Tautomer Count: 7
• Surface Charge: 0
• Topological Polar Surface Area: 61
• Molecular Weight: 298.4g/mol

Experimental Properties

• LogP: 2.63680
• PSA: 61.02000
• Boiling Point: 558.1±40.0 °C at 760 mmHg
• Melting Point: 217-219 ºC
• Vapor Pressure: 0.0±1.5 mmHg at 25°C
• Flash Point: 291.3±27.3 °C
• Solubility: Very slightly soluble (0.23 g/l) (25 º C),
• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),

1-Desmethyl Granisetron (Granisetron Impurity B) Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning

1-Desmethyl Granisetron (Granisetron Impurity B) Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%